Cas no 152628-03-0 (1H-Benzimidazole-4-methyl-2-propyl-6-carboxylic Acid)

• Product Name: 1H-Benzimidazole-4-methyl-2-propyl-6-carboxylic Acid
• CAS No: 152628-03-0
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD06656215
• CID: 65289
• PubChem ID: 87560650
• Update Time: 2025-06-08

1H-Benzimidazole-4-methyl-2-propyl-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-propyl-1H-benzo[d]imidazole-6-carboxylic acid
• 7-Methyl-2-propyl-(1H)-benzimidazole-5-carboxylic acid
• 2-n-propyl-4-methyl-6-carboxy-benzimidazole
• 2-n-propyl-4-methyl-6-carboxy-benzimidazole 3
• 4-Methyl-2-n-Propyl-1H-Benzimidazole-6-Carboxylic Acid
• 1H-Benzimidazole-4-methyl-2-propyl-6-carboxylic Acid
• 1H-BENZIMIDAZOLE-5-CARBOXYLIC ACID, 7-METHYL-2-PROPYL-
• 4-METHYL-2-PROPYL-1H-BENZIMIDAZOLE-6-CARBOXYLIC ACID
• 6-Carboxy-4-methyl-2-propylbenzimidazole
• 4-Methyl-2-propyl-6-benzimidazolecarboxylicacid
• Single-imidazole
• TelMisartan BenziMidazole Acid
• 4-METHYL-2-PROPYL-6-CARBOXYL BENZIMIDAZOLE
• 2-PROPYL-4-METHYL-6-CARBOXYL BENZIMIDAZOLE
• 2-N-Propyl-4-Methyl-6-Carbony-Benzimidazole
• 2-n-propyl-1H-benzimidazole-6-carboxylic acid
• 1H-BENZIMIDAZOLE-6-CARBOXYLIC-4-METHYL-2-PROPYL
• 4-Methyl-2-propyl-6-benzimidazolecarboxylic Acid
• 4-Methyl-2-propyl-1H-benzimidazole-6-carboxyboxylic acid
• 7-methyl-2-propyl-3H-benzimidazole-5-carboxylic acid
• 6-C
• 2-n-propyl-4-methyl-6-carboxybenzimidazole
• 2-n-Propyl-4-methyl-6-carboxylate-1H-benzimidazole
• XWAJTVCEILFDGU-UHFFFAOYSA-N
• 7-methyl-2-propyl-3H-benzoimidazole-5-carboxylic Acid
• 7-Methyl-2-propyl-1H-benzimidazole-5-carboxylic Acid;
• 2-Propyl-4-methylbenzimidazol-6-carboxylic acid; 4-Methyl-2-propyl-1H-benzimidazole-6-carboxylic acid; 4-Methyl-2-propyl-6-benzimidazolecarboxylic acid; 7-Methyl-2-propyl-3H-benzimidazole-5-carboxylic acid; 1H-Benzimidazole-5-carboxylic acid, 7-methyl-2-propyl-; 1H-Benzimidazole-4-methyl-2-propyl-6-carboxylic Acid
• PCA9BS2RT9
• NS00006021
• CS-W013161
• SY017258
• AKOS015842423
• DTXSID80437532
• J-008938
• 2-propyl-4-methyl-1h-benzimidazole-6-carboxylic acid
• 4-methyl-2-propyl-1H-1,3-benzodiazole-6-carboxylic acid
• AS-12499
• BCP12223
• SCHEMBL158112
• AC-6372
• AR-011/43491691
• EN300-7373240
• FT-0643497
• 152628-03-0
• 2-n-PROPYL-4-METHYL-BENZIMIDAZOLE-6-CARBOXYLIC ACID
• AKOS028109266
• AM90297
• 2-n-propyl-4-methyl-6-(1-methyl benzimidazol-2-yl)-benzimidazole
• MFCD06656215
• DB-002575
• 2-n-propyl-4-methyl-6-carboxy benzimidazole

• MDL： MFCD06656215
• Inchi： 1S/C12H14N2O2/c1-3-4-10-13-9-6-8(12(15)16)5-7(2)11(9)14-10/h5-6H,3-4H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： XWAJTVCEILFDGU-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C2=C(C=1)NC(CCC)=N2)=O
• BRN： 6600076

Computed Properties

• Exact Mass: 218.10600
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 2.6

Experimental Properties

• Color/Form: Powder
• Density: 1.259
• Melting Point: 300°C(lit.)
• Boiling Point: 491.8°C at 760 mmHg
• Flash Point: 251.2℃
• Refractive Index: 1.642
• PSA: 65.98000
• LogP: 2.52200

1H-Benzimidazole-4-methyl-2-propyl-6-carboxylic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 1H-Benzimidazole-4-methyl-2-propyl-6-carboxylic Acid

Comprehensive Overview of 1H-Benzimidazole-4-methyl-2-propyl-6-carboxylic Acid (CAS No. 152628-03-0)

1H-Benzimidazole-4-methyl-2-propyl-6-carboxylic Acid (CAS No. 152628-03-0) is a specialized organic compound belonging to the benzimidazole class, which has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a benzimidazole core with a methyl group at the 4-position, a propyl chain at the 2-position, and a carboxylic acid moiety at the 6-position. Such modifications make it a versatile intermediate for drug development, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in benzimidazole derivatives stems from their broad-spectrum biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. Researchers are actively exploring 1H-Benzimidazole-4-methyl-2-propyl-6-carboxylic Acid for its potential applications in designing novel therapeutics. For instance, its carboxylic acid functionality allows for further derivatization, enabling the synthesis of prodrugs or conjugates with enhanced bioavailability. This aligns with current trends in precision medicine and targeted drug delivery, where molecular customization is critical.

In the context of green chemistry and sustainable synthesis, CAS No. 152628-03-0 has also been investigated for its compatibility with eco-friendly reaction conditions. Recent studies highlight its role in catalyzed amidation and microwave-assisted synthesis, reducing the need for hazardous solvents. This resonates with the increasing demand for environmentally benign chemical processes, a topic frequently searched in academic and industrial forums.

Another area of exploration is the compound's potential in material science. Due to its aromatic system and functional groups, 1H-Benzimidazole-4-methyl-2-propyl-6-carboxylic Acid can serve as a building block for organic semiconductors or coordination polymers. These applications are particularly relevant to the development of flexible electronics and energy storage devices, addressing contemporary challenges in renewable energy technologies.

From an analytical perspective, the characterization of CAS No. 152628-03-0 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, which are crucial for regulatory compliance in pharmaceutical manufacturing. Searches related to analytical validation and quality control often cite such compounds as case studies.

In summary, 1H-Benzimidazole-4-methyl-2-propyl-6-carboxylic Acid represents a multifaceted compound with promising applications across drug discovery, sustainable chemistry, and advanced materials. Its structural versatility and adaptability to modern synthetic methodologies position it as a valuable asset in both academic and industrial research. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in interdisciplinary studies.